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Compound of Interest

Compound Name: Aristola-1(10),8-dien-2-one

Cat. No.: B593627

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aristola-1(10),8-dien-2-one is a naturally occurring sesquiterpenoid belonging to the
aristolane class.[1] These compounds are characterized by a distinctive tricyclic carbon
skeleton featuring a gem-dimethylcyclopropane moiety. First isolated from the metabolites of
the mushroom Anthracophyllum sp. BCC18695 and later from the rhizomes of Nardostachys
chinensis, this compound is of significant interest to the scientific community.[1][2] Its presence
in Nardostachys chinensis, a plant with a history of use in traditional medicine for its sedative
and analgesic properties, suggests potential pharmacological activities. This guide provides a
comprehensive overview of the technical data and methodologies related to Aristola-1(10),8-
dien-2-one.

Chemical and Physical Properties

Aristola-1(10),8-dien-2-one is a sesquiterpene with the molecular formula Ci1sH200.[2] It is
described as an oil or powder in its purified form and is soluble in various organic solvents,
including chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[1][3]

Physicochemical Data

The following table summarizes the key physicochemical properties of Aristola-1(10),8-dien-2-
one.
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Property Value Source
CAS Number 22391-34-0 [1103114]
Molecular Formula C15H200 [2]
Molecular Weight 216.32 g/mol [2][5]
Physical Description Oil or Powder [1]

- Chloroform, Dichloromethane,
Solubility [1]13]
Ethyl Acetate, DMSO, Acetone

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and identification of Aristola-
1(10),8-dien-2-one. The following tables present the nuclear magnetic resonance (NMR) data.

Table 2.1: *H NMR Spectroscopic Data

. Chemical Shift () o Coupling Constant
Position Multiplicity
ppm (J) Hz

Data to be populated
from further research

Table 2.2: 13C NMR Spectroscopic Data

Position Chemical Shift (6) ppm

Data to be populated from further research

Experimental Protocols
Isolation of Aristola-1(10),8-dien-2-one from
Nardostachys chinensis

The following protocol is a generalized procedure based on the methodologies reported for the
isolation of aristolane sesquiterpenoids from Nardostachys chinensis.
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Diagram 1: General Isolation Workflow
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Caption: General workflow for the isolation of Aristola-1(10),8-dien-2-one.
Methodology:

o Extraction: The air-dried and powdered rhizomes of Nardostachys chinensis are extracted
with 95% aqueous ethanol at room temperature. The solvent is then evaporated under
reduced pressure to yield a crude extract.

o Fractionation: The crude extract is suspended in water and partitioned with ethyl acetate.
The ethyl acetate soluble fraction is concentrated.

o Chromatography: The ethyl acetate fraction is subjected to repeated column chromatography
on silica gel. Further purification is achieved using medium-pressure liquid chromatography
(MPLC) and preparative high-performance liquid chromatography (HPLC) to yield pure
Aristola-1(10),8-dien-2-one.

Biological Activity and Potential Applications

While direct studies on the biological activity of Aristola-1(10),8-dien-2-one are limited, its
presence in Nardostachys chinensis, a plant known for its sedative and tranquilizing effects,
suggests potential neuropharmacological activity. Other aristolane sesquiterpenoids from this
plant have been shown to interact with the GABAergic system and regulate the serotonin
transporter. These findings provide promising avenues for future research into the therapeutic
potential of Aristola-1(10),8-dien-2-one. The compound is suggested to have potential in
research related to inflammation and immune-related disorders.

Known Biological Activities of Related Compounds

o Sedative Effects: Other sesquiterpenoids from Nardostachys chinensis have demonstrated
sedative effects, suggesting a potential area of investigation for Aristola-1(10),8-dien-2-one.

o Serotonin Transporter Regulation: Certain aristolane-type sesquiterpenoids have been
identified as regulators of the serotonin transporter, a key target in the treatment of various
neurological and psychiatric disorders.

Signaling Pathways
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Currently, there is no published data detailing the specific signaling pathways modulated by
Aristola-1(10),8-dien-2-one. However, based on the activities of related compounds, potential
interactions with neuro-regulatory pathways can be hypothesized.

Diagram 2: Hypothesized Areas of Biological Interaction
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Caption: Hypothesized biological interaction areas for Aristola-1(10),8-dien-2-one.

Conclusion

Aristola-1(10),8-dien-2-one is a fascinating natural product with a unique chemical structure.
Its origin from a medicinally important plant suggests a high potential for interesting biological
activities. This guide has summarized the currently available technical information. Further
research is warranted to fully elucidate its spectroscopic properties, develop efficient synthetic
routes, and explore its pharmacological profile and mechanism of action. The data presented
here serves as a valuable resource for researchers and professionals in the fields of natural
product chemistry, pharmacology, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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